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Compound of Interest

Compound Name: (S)-(+)-Phenylsuccinic acid

Cat. No.: B1585341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-Phenylsuccinic acid is a chiral dicarboxylic acid that serves as a crucial building block

in asymmetric synthesis. Its importance in the pharmaceutical and polymer industries stems

from its utility as a resolving agent and a precursor for enantiomerically pure compounds. This

guide provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its preparation, and insights into its applications.

Core Chemical and Physical Properties
(S)-(+)-Phenylsuccinic acid is a white to off-white crystalline powder.[1] Its chirality, arising

from the stereocenter at the carbon atom bearing the phenyl group, is the basis for its primary

applications in enantioselective synthesis.

Physicochemical Data
A summary of the key quantitative data for (S)-(+)-Phenylsuccinic acid is presented in Table

1. These values are essential for its handling, characterization, and use in chemical reactions.
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Property Value References

Molecular Formula C₁₀H₁₀O₄ [2][3][4]

Molecular Weight 194.18 g/mol [2][3][5][6][7]

Melting Point 173-176 °C [2][3][5][7]

179-180 °C [8]

174 °C [1]

160-165 °C [4][9]

Optical Rotation [α] +171 ±4° (c=1, acetone) [3][5]

+168° (c=1, acetone) [2]

+145-150° (c=2, EtOH) [1]

pKa 3.49 [8]

CAS Number 4036-30-0 [2][3][5][6]

Solubility and Stability
(S)-(+)-Phenylsuccinic acid is soluble in hot water and polar organic solvents such as

methanol, ethanol, and acetone.[2][4][9] It exhibits low solubility in nonpolar solvents. The

compound is stable under normal laboratory conditions but should be stored in a dry, cool, and

well-ventilated area, away from strong oxidizing agents.[4][8]

Synthesis and Purification
The enantiomerically pure (S)-(+)-phenylsuccinic acid is most commonly obtained through

the resolution of a racemic mixture of phenylsuccinic acid. The synthesis of the racemic

compound followed by chiral resolution is a standard laboratory procedure.

Synthesis of Racemic Phenylsuccinic Acid
One common method for the synthesis of racemic phenylsuccinic acid involves the hydrolysis

of ethyl α,β-dicyano-β-phenylpropionate.[8]
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Experimental Protocol:

Preparation of Ethyl α,β-dicyano-β-phenylpropionate:

Treat ethyl α-cyano-β-phenylacrylate with finely powdered sodium cyanide in 50% ethanol.

The reaction mixture warms up, and the ester dissolves. The reaction is completed by

gentle heating.

Addition of water followed by acidification with hydrochloric acid precipitates the product

as a yellowish oil, which solidifies on standing.[8]

Hydrolysis:

Boil the crude ethyl α,β-dicyano-β-phenylpropionate under reflux with concentrated

hydrochloric acid for approximately four hours.

Upon cooling, phenylsuccinic acid crystallizes out of the solution.

The crystals are collected by filtration, washed with cold water, and dried.[8]

Purification:

The crude phenylsuccinic acid can be recrystallized from hot water to yield a purer

product.[8][10]

The following diagram illustrates the workflow for the synthesis of racemic phenylsuccinic acid.
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Synthesis of Racemic Phenylsuccinic Acid

Step 1: Cyanide Addition

Step 2: Hydrolysis

Step 3: Purification

Ethyl α-cyano-β-phenylacrylate + NaCN in Ethanol/Water

Reaction Mixture Warms and Dissolves

Acidification with HCl

Precipitation of Ethyl α,β-dicyano-β-phenylpropionate

Reflux with Concentrated HCl

Cooling and Crystallization

Filtration and Washing

Recrystallization from Hot Water

Drying

end

Racemic Phenylsuccinic Acid
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Chiral Resolution of Phenylsuccinic Acid

Step 1: Salt Formation

Step 2: Isolation

Step 3: Acidification

Step 4: Purification

Racemic Phenylsuccinic Acid + L-Proline in Isopropanol

Heating and Cooling

Precipitation of (S)-(+)-Phenylsuccinic Acid L-Proline Salt

Vacuum Filtration

Washing with Acetone

Treatment with Cold HCl

Precipitation of (S)-(+)-Phenylsuccinic Acid

Filtration and Washing with Water

Recrystallization from Water

Drying

end

(S)-(+)-Phenylsuccinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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